Cas no 59223-72-2 (Propanedioic acid, [(2-fluorophenyl)methyl]-, diethyl ester)
59223-72-2 structure
Product Name:Propanedioic acid, [(2-fluorophenyl)methyl]-, diethyl ester
CAS No:59223-72-2
MF:C14H17FO4
MW:268.280788183212
CID:339432
PubChem ID:19388169
Update Time:2025-04-19
Propanedioic acid, [(2-fluorophenyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [(2-fluorophenyl)methyl]-, diethyl ester
- diethyl 2-[(2-fluorophenyl)methyl]propanedioate
- SCHEMBL8638253
- DTXSID80598596
- 59223-72-2
- AKOS017558832
- Diethyl [(2-fluorophenyl)methyl]propanedioate
- diethyl 2-(2-fluorobenzyl)malonate
- HCFBTPSCLNVUJL-UHFFFAOYSA-N
-
- Inchi: 1S/C14H17FO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-8,11H,3-4,9H2,1-2H3
- InChI Key: HCFBTPSCLNVUJL-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CC(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 268.11111
- Monoisotopic Mass: 268.11108718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, [(2-fluorophenyl)methyl]-, diethyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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